Cas no 736146-16-0 (1-Phenethyl-1H-1,3,4,9-tetraaza-fluorene-2-thiol)

• Product Name: 1-Phenethyl-1H-1,3,4,9-tetraaza-fluorene-2-thiol
• CAS No: 736146-16-0
• MF: C₁₇H₁₄N₄S
• MW: 306.384861469269
• CID: 3106009
• PubChem ID: 135468761
• Update Time: 2025-06-24

1-Phenethyl-1H-1,3,4,9-tetraaza-fluorene-2-thiol Chemical and Physical Properties

Names and Identifiers

• 1-Phenethyl-1H-1,3,4,9-tetraaza-fluorene-2-thiol
• 736146-16-0
• AKOS000117131
• 4-Phenethyl-4h-[1,2,4]triazino[5,6-b]indole-3-thiol
• CS-0355939
• Z56923292
• 4-(2-phenylethyl)-4H-[1,2,4]triazino[5,6-b]indole-3-thiol
• EN300-06321

• Inchi： 1S/C17H14N4S/c22-17-20-19-15-13-8-4-5-9-14(13)18-16(15)21(17)11-10-12-6-2-1-3-7-12/h1-9,18H,10-11H2
• InChI Key： QGNZQSOGMBPKTP-UHFFFAOYSA-N
• SMILES： S=C1N=NC2C3C=CC=CC=3NC=2N1CCC1C=CC=CC=1

Computed Properties

• Exact Mass: 306.09391764Da
• Monoisotopic Mass: 306.09391764Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 75.8Ų

Additional information on 1-Phenethyl-1H-1,3,4,9-tetraaza-fluorene-2-thiol

Introduction to 1-Phenethyl-1H-1,3,4,9-tetraaza-fluorene-2-thiol (CAS No. 736146-16-0)

1-Phenethyl-1H-1,3,4,9-tetraaza-fluorene-2-thiol (CAS No. 736146-16-0) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound belongs to the class of tetraazafluorenes, which are known for their potential applications in various biological and pharmaceutical contexts. The molecular structure of 1-Phenethyl-1H-1,3,4,9-tetraaza-fluorene-2-thiol features a central fluorene core with four nitrogen atoms and a thiol group, which endows it with a range of interesting chemical and biological properties.

The thiol group in 1-Phenethyl-1H-1,3,4,9-tetraaza-fluorene-2-thiol is particularly noteworthy due to its reactivity and ability to form disulfide bonds. This property makes the compound a valuable candidate for redox biology studies and the development of redox-sensitive prodrugs. Recent research has shown that compounds with thiol groups can be used to target specific cellular environments characterized by different redox potentials, thereby enhancing their therapeutic efficacy while minimizing side effects.

In the context of medicinal chemistry, 1-Phenethyl-1H-1,3,4,9-tetraaza-fluorene-2-thiol has been explored for its potential as a scaffold for drug design. The fluorene core provides a rigid and planar structure that can be functionalized with various substituents to modulate its biological activity. For instance, the phenethyl group attached to the fluorene core can be modified to enhance solubility or target specific receptors. This flexibility in chemical modification makes 1-Phenethyl-1H-1,3,4,9-tetraaza-fluorene-2-thiol an attractive starting point for the development of novel therapeutic agents.

The biological activity of 1-Phenethyl-1H-1,3,4,9-tetraaza-fluorene-2-thiol has been investigated in several studies. One notable application is its use as a fluorescent probe for cellular imaging. The presence of the fluorene core confers strong fluorescence properties to the compound, making it suitable for real-time monitoring of cellular processes. Additionally, the thiol group can be used to conjugate the compound with biomolecules such as peptides or antibodies, further expanding its utility in bioimaging and diagnostics.

Beyond its role as a fluorescent probe, 1-Phenethyl-1H-1,3,4,9-tetraaza-fluorene-2-thiol has shown promise in anticancer research. Studies have demonstrated that this compound can induce apoptosis in cancer cells through mechanisms involving oxidative stress and DNA damage. The ability to selectively target cancer cells while sparing normal cells is a critical feature for effective anticancer drugs. Ongoing research aims to optimize the structure of 1-Phenethyl-1H-1,3,4,9-tetraaza-fluorene-2-thiol to enhance its anticancer activity and reduce toxicity.

The synthesis of 1-Phenethyl-1H-1,3,4,9-tetraaza-fluorene-2-thiol involves several steps that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include the condensation of appropriate starting materials followed by functional group modifications. Advances in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for both academic research and industrial applications.

In conclusion, 1-Phenethyl-1H-1,3,4,9-tetraaza-fluorene-2-thiol (CAS No. 736146-16-0) is a multifaceted compound with significant potential in various scientific and medical fields. Its unique chemical structure and properties make it an ideal candidate for further exploration in areas such as redox biology, drug design, bioimaging, and cancer therapy. As research continues to uncover new applications and optimize its performance, 1-Phenethyl-1H-1,3,4,9-tetraaza-fluorene-2-thiol is poised to play an increasingly important role in advancing our understanding and treatment of complex diseases.